Cas no 13908-72-0 (1,1''-(oxydibenzene-4,1-diyl)bis[3-(2-chloroethyl)urea])
![1,1''-(oxydibenzene-4,1-diyl)bis[3-(2-chloroethyl)urea] structure](https://www.kuujia.com/scimg/cas/13908-72-0x500.png)
13908-72-0 structure
Product name:1,1''-(oxydibenzene-4,1-diyl)bis[3-(2-chloroethyl)urea]
1,1''-(oxydibenzene-4,1-diyl)bis[3-(2-chloroethyl)urea] Chemical and Physical Properties
Names and Identifiers
-
- 1,1''-(oxydibenzene-4,1-diyl)bis[3-(2-chloroethyl)urea]
- 1-(2-chloroethyl)-3-[4-[4-(2-chloroethylcarbamoylamino)phenoxy]phenyl]urea
- AC1L64SP
- AC1Q3V7C
- AR-1B3594
- CTK4C1593
- KST-1B0389
- MolPort-002-320-265
- NSC93165
- STK367070
- 1,1'-(oxydibenzene-4,1-diyl)bis[3-(2-chloroethyl)urea]
- NSC-93165
- 13908-72-0
- AKOS005444248
- 1,1'-(oxydi-4,1-phenylene)bis[3-(2-chloroethyl)urea]
- DTXSID50293960
-
- Inchi: InChI=1S/C18H20Cl2N4O3/c19-9-11-21-17(25)23-13-1-5-15(6-2-13)27-16-7-3-14(4-8-16)24-18(26)22-12-10-20/h1-8H,9-12H2,(H2,21,23,25)(H2,22,24,26)
- InChI Key: SYBLZOPRUYYTRO-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1NC(=O)NCCCl)OC2=CC=C(C=C2)NC(=O)NCCCl
Computed Properties
- Exact Mass: 410.09100
- Monoisotopic Mass: 410.0912459g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 8
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.5Ų
- XLogP3: 2.6
Experimental Properties
- PSA: 98.47000
- LogP: 4.75430
1,1''-(oxydibenzene-4,1-diyl)bis[3-(2-chloroethyl)urea] Related Literature
-
Weiwei Rong,Zheng Sun,Qing Li,Ran Liu,Taozhen Zhang,Tianyang Wang,Wenling Yang,Zhe Li,Kaishun Bi Anal. Methods, 2016,8, 2176-2184
-
Kazuto Mori,Tetsuya Kodama,Takeshi Baba,Satoshi Obika Org. Biomol. Chem., 2011,9, 5272-5279
-
5. Book reviews
13908-72-0 (1,1''-(oxydibenzene-4,1-diyl)bis[3-(2-chloroethyl)urea]) Related Products
- 14513-15-6(Cambinol)
- 1261807-57-1(2-(Bromomethyl)-5-hydroxynaphthalene)
- 1510778-85-4(Potassium Trifluoro(2,2,2-trifluoroethyl)borate)
- 2172447-04-8(5-(chloromethyl)-3-ethyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione)
- 1805641-55-7(Methyl 6-chloromethyl-3-cyano-2-methylbenzoate)
- 1037367-81-9(tert-butyl N-[(3aS,6aR)-6,6-difluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate)
- 2580187-82-0(tert-butyl 6-(aminomethyl)pyridine-2-carboxylate)
- 2138399-92-3(N-(1-cyclopropylethyl)-2,2-difluoro-N,N'-dimethylpropane-1,3-diamine)
- 619-19-2(4-Nitrosalicylic acid)
- 1261756-13-1(3-Chloro-5-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile)
Recommended suppliers
Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk

HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
